2-Hydroxy-6-iodobenzenesulfonamide

• Molecular Formula: C6H6INO3S
• Molecular Weight: 299.09 g/mol
• IUPAC Name: 2-hydroxy-6-iodobenzenesulfonamide
• InChI: InChI=1S/C6H6INO3S/c7-4-2-1-3-5(9)6(4)12(8,10)11/h1-3,9H,(H2,8,10,11)
• InChI Key: HGGNXUUVJZFJER-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)I)S(=O)(=O)N)O

Description

2-Hydroxy-6-iodobenzenesulfonamide is a useful research compound. Its molecular formula is C6H6INO3S and its molecular weight is 299.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.50 g (1.60 mmol) of 2-iodo-6-methoxybenzenesulfonamide are introduced in 10 ml of dichloromethane at room temperature and this initial charge is cautiously admixed with 0.6 g (2.40 mmol) of boron tribromide. The reaction solution is stirred at room temperature for a further 45 min and then added to 2 N hydrochloric acid. Following extraction with dichloromethane, the organic phase is dried and evaporated. This gives 0.43 g (90% of theory) of 2-hydroxy-6-iodobenzenesulfonamide.